Cas no 787552-38-9 (1,3-di-tert-butyl-1H-pyrazol-5-amine)

1,3-di-tert-butyl-1H-pyrazol-5-amine structure
787552-38-9 structure
Product Name:1,3-di-tert-butyl-1H-pyrazol-5-amine
CAS No:787552-38-9
MF:C11H21N3
MW:195.304542303085
MDL:MFCD12168890
CID:534016
PubChem ID:43381453
Update Time:2025-04-19

1,3-di-tert-butyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 1,3-bis(1,1-dimethylethyl)-
    • 2,5-ditert-butylpyrazol-3-amine
    • 2,5-di-tert-butyl-2H-pyrazole-3-ylamine
    • SCHEMBL711746
    • AS-67419
    • Z415741898
    • EN300-52907
    • DTXSID60655959
    • AKOS005256413
    • 1,3-di-tert-butyl-1H-pyrazol-5-amine
    • MFCD12168890
    • 5-Amino-1,3-di(tert-butyl)pyrazole
    • W19106
    • 787552-38-9
    • 1,3-di-t-butyl-5-aminopyrazole
    • AB01004790-01
    • CQCGLMBJVRDWGL-UHFFFAOYSA-N
    • 2,5-DI-TERT-BUTYLPYRAZOL-3-AMINE
    • MDL: MFCD12168890
    • Inchi: 1S/C11H21N3/c1-10(2,3)8-7-9(12)14(13-8)11(4,5)6/h7H,12H2,1-6H3
    • InChI Key: CQCGLMBJVRDWGL-UHFFFAOYSA-N
    • SMILES: N1(C(=CC(C(C)(C)C)=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 195.173547683g/mol
  • Monoisotopic Mass: 195.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.8Ų

1,3-di-tert-butyl-1H-pyrazol-5-amine Pricemore >>

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